Cas no 2137584-35-9 (2,2-difluoro-3-methoxy-N-methylpropan-1-amine)
2,2-difluoro-3-methoxy-N-methylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (2,2-difluoro-3-methoxypropyl)(methyl)amine
- 2,2-difluoro-3-methoxy-N-methylpropan-1-amine
- 1-Propanamine, 2,2-difluoro-3-methoxy-N-methyl-
-
- Inchi: 1S/C5H11F2NO/c1-8-3-5(6,7)4-9-2/h8H,3-4H2,1-2H3
- InChI Key: QYDVIZNQHIMOCQ-UHFFFAOYSA-N
- SMILES: FC(COC)(CNC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 77.4
- XLogP3: 0.3
- Topological Polar Surface Area: 21.3
2,2-difluoro-3-methoxy-N-methylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-788288-0.05g |
(2,2-difluoro-3-methoxypropyl)(methyl)amine |
2137584-35-9 | 95% | 0.05g |
$912.0 | 2024-05-22 | |
| Enamine | EN300-788288-0.1g |
(2,2-difluoro-3-methoxypropyl)(methyl)amine |
2137584-35-9 | 95% | 0.1g |
$956.0 | 2024-05-22 | |
| Enamine | EN300-788288-0.25g |
(2,2-difluoro-3-methoxypropyl)(methyl)amine |
2137584-35-9 | 95% | 0.25g |
$999.0 | 2024-05-22 | |
| Enamine | EN300-788288-0.5g |
(2,2-difluoro-3-methoxypropyl)(methyl)amine |
2137584-35-9 | 95% | 0.5g |
$1043.0 | 2024-05-22 | |
| Enamine | EN300-788288-1.0g |
(2,2-difluoro-3-methoxypropyl)(methyl)amine |
2137584-35-9 | 95% | 1.0g |
$1086.0 | 2024-05-22 | |
| Enamine | EN300-788288-2.5g |
(2,2-difluoro-3-methoxypropyl)(methyl)amine |
2137584-35-9 | 95% | 2.5g |
$2127.0 | 2024-05-22 | |
| Enamine | EN300-788288-5.0g |
(2,2-difluoro-3-methoxypropyl)(methyl)amine |
2137584-35-9 | 95% | 5.0g |
$3147.0 | 2024-05-22 | |
| Enamine | EN300-788288-10.0g |
(2,2-difluoro-3-methoxypropyl)(methyl)amine |
2137584-35-9 | 95% | 10.0g |
$4667.0 | 2024-05-22 |
2,2-difluoro-3-methoxy-N-methylpropan-1-amine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 2,2-difluoro-3-methoxy-N-methylpropan-1-amine
Introduction to 2,2-difluoro-3-methoxy-N-methylpropan-1-amine (CAS No. 2137584-35-9)
2,2-difluoro-3-methoxy-N-methylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2137584-35-9, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features including a fluorine-substituted methyl group and a methoxy side chain, exhibits promising properties that make it a valuable candidate for further exploration in drug development.
The molecular structure of 2,2-difluoro-3-methoxy-N-methylpropan-1-amine consists of a propan-1-amine backbone with fluorine atoms at the 2-position and a methoxy group at the 3-position. This configuration imparts distinct electronic and steric properties to the molecule, which can be leveraged to modulate its biological activity. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.
In recent years, there has been a growing interest in fluorinated amines due to their versatile applications in the design of bioactive molecules. 2,2-difluoro-3-methoxy-N-methylpropan-1-amine represents an example of how structural modifications can lead to novel compounds with enhanced therapeutic potential. Research has demonstrated that fluorinated amine derivatives can exhibit improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to enzymatic degradation.
One of the most compelling aspects of 2,2-difluoro-3-methoxy-N-methylpropan-1-amine is its potential as a building block for more complex pharmacophores. The combination of fluoro and methoxy substituents creates a scaffold that can be further functionalized to target specific biological pathways. For instance, studies have shown that such derivatives can interact with enzymes and receptors in ways that may lead to the development of new treatments for inflammatory diseases, infectious disorders, and even certain types of cancer.
The synthesis of 2,2-difluoro-3-methoxy-N-methylpropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The challenge lies in achieving regioselectivity and minimizing side reactions, which are critical for obtaining the target compound in a form suitable for further biological evaluation.
Recent advancements in computational chemistry have also played a pivotal role in the study of 2,2-difluoro-3-methoxy-N-methylpropan-1-amine. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, providing insights into its potential mechanism of action. These computational studies are complemented by experimental investigations, which include spectroscopic analyses such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), as well as X-ray crystallography for determining high-resolution structures.
The biological activity of 2,2-difluoro-3-methoxy-N-methylpropan-1-amine has been explored in several preclinical studies. Initial findings suggest that this compound exhibits moderate affinity for certain enzyme targets, making it a promising candidate for further development. For example, it has shown potential in inhibiting enzymes involved in inflammation pathways, which could translate into therapeutic benefits for conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with other biological targets may open doors for applications in neurodegenerative disorders and infectious diseases.
In conclusion, 2,2-difluoro-3-methoxy-N-methylpropan-1-amine (CAS No. 2137584-35-9) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As our understanding of fluorinated amine derivatives continues to grow, this molecule could play a crucial role in the development of novel therapeutics that address unmet medical needs.
2137584-35-9 (2,2-difluoro-3-methoxy-N-methylpropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)